Cas no 1803770-95-7 (3,5-Dimethyl-2-(fluoromethoxy)anisole)
3,5-Dimethyl-2-(fluoromethoxy)anisole Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-2-(fluoromethoxy)anisole
-
- Inchi: 1S/C10H13FO2/c1-7-4-8(2)10(13-6-11)9(5-7)12-3/h4-5H,6H2,1-3H3
- InChI Key: INTLHDXWZIRQBX-UHFFFAOYSA-N
- SMILES: FCOC1C(=CC(C)=CC=1C)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 152
- XLogP3: 3
- Topological Polar Surface Area: 18.5
3,5-Dimethyl-2-(fluoromethoxy)anisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010011159-250mg |
3,5-Dimethyl-2-(fluoromethoxy)anisole |
1803770-95-7 | 97% | 250mg |
484.80 USD | 2021-07-06 | |
| Alichem | A010011159-500mg |
3,5-Dimethyl-2-(fluoromethoxy)anisole |
1803770-95-7 | 97% | 500mg |
823.15 USD | 2021-07-06 | |
| Alichem | A010011159-1g |
3,5-Dimethyl-2-(fluoromethoxy)anisole |
1803770-95-7 | 97% | 1g |
1,504.90 USD | 2021-07-06 |
3,5-Dimethyl-2-(fluoromethoxy)anisole Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3,5-Dimethyl-2-(fluoromethoxy)anisole
3,5-Dimethyl-2-(fluoromethoxy)anisole (CAS No. 1803770-95-7): An Emerging Compound in the Field of Medicinal Chemistry
3,5-Dimethyl-2-(fluoromethoxy)anisole (CAS No. 1803770-95-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of anisoles, which are characterized by a methoxy group attached to a benzene ring. The presence of fluoromethoxy and dimethyl groups further enhances its chemical diversity and biological relevance.
The chemical structure of 3,5-Dimethyl-2-(fluoromethoxy)anisole is defined by a benzene ring with a methoxy group at the 2-position, two methyl groups at the 3- and 5-positions, and a fluoromethoxy group at the 4-position. This specific arrangement of functional groups imparts distinct properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.
Recent studies have highlighted the potential of 3,5-Dimethyl-2-(fluoromethoxy)anisole in several areas of medicinal chemistry. One notable application is its use as a lead compound in the development of new drugs for treating neurological disorders. Research has shown that compounds with similar structures exhibit potent neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, 3,5-Dimethyl-2-(fluoromethoxy)anisole has also been investigated for its anti-inflammatory and analgesic activities. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce pain responses in animal models. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and chronic pain conditions.
The pharmacokinetic properties of 3,5-Dimethyl-2-(fluoromethoxy)anisole have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring optimal drug delivery and efficacy. Further research is ongoing to optimize these properties and enhance the compound's therapeutic potential.
Synthetic methods for producing 3,5-Dimethyl-2-(fluoromethoxy)anisole have been developed and refined over the years. One common approach involves the reaction of 3,5-dimethylanisole with fluoromethylating agents under controlled conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have also been explored to improve efficiency and scalability.
The safety profile of 3,5-Dimethyl-2-(fluoromethoxy)anisole is another important aspect that has been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.
In conclusion, 3,5-Dimethyl-2-(fluoromethoxy)anisole (CAS No. 1803770-95-7) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and favorable biological activities make it an attractive target for drug discovery efforts. Continued research into its pharmacological properties and synthetic methods will likely lead to new therapeutic advancements in the treatment of various diseases.
1803770-95-7 (3,5-Dimethyl-2-(fluoromethoxy)anisole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)